Cas no 5452-92-6 (diethyl 2-cycloheptyl-2-piperidin-1-ylpropanedioate)

diethyl 2-cycloheptyl-2-piperidin-1-ylpropanedioate structure
5452-92-6 structure
Product Name:diethyl 2-cycloheptyl-2-piperidin-1-ylpropanedioate
CAS No:5452-92-6
MF:C19H33NO4
MW:339.469626188278
CID:941742
PubChem ID:409158
Update Time:2025-04-19

diethyl 2-cycloheptyl-2-piperidin-1-ylpropanedioate Chemical and Physical Properties

Names and Identifiers

    • diethyl 2-cycloheptyl-2-piperidin-1-ylpropanedioate
    • AC1L8W9X
    • NSC19014
    • NSC-19014
    • Diethyl cycloheptyl(piperidin-1-yl)propanedioate
    • DTXSID90328306
    • 5452-92-6
    • Inchi: 1S/C19H33NO4/c1-3-23-17(21)19(18(22)24-4-2,20-14-10-7-11-15-20)16-12-8-5-6-9-13-16/h16H,3-15H2,1-2H3
    • InChI Key: UFUQIPIIDRUPCX-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)(C1CCCCCC1)N1CCCCC1)=O

Computed Properties

  • Exact Mass: 339.24100
  • Monoisotopic Mass: 339.241
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 423.6°C at 760 mmHg
  • Flash Point: 210°C
  • Refractive Index: 1.495
  • PSA: 55.84000
  • LogP: 3.24560
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